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Abstract
This technical guide provides a comprehensive structural analysis of O,S-dimethyl

dithiocarbonate, a sulfur-containing organic compound with applications as a chemical

intermediate. Due to the limited availability of direct experimental data for O,S-dimethyl

dithiocarbonate, this document synthesizes known information and supplements it with

comparative data from its more extensively studied isomer, S,S'-dimethyl dithiocarbonate, and

computational predictions. This guide is intended to serve as a foundational resource for

researchers and professionals in drug development and materials science, offering insights into

the molecule's synthesis, spectroscopic characteristics, and structural parameters.

Introduction
O,S-dimethyl dithiocarbonate belongs to the family of dithiocarbonates, which are esters of

dithiocarbonic acid. These compounds are characterized by the presence of a carbonyl group

double-bonded to one oxygen and single-bonded to two sulfur atoms, or isomers thereof. While

its isomer, S,S'-dimethyl dithiocarbonate, has been more widely studied, O,S-dimethyl

dithiocarbonate is a reagent in the synthesis of various organic molecules, including alkyl-

ureas[1]. A thorough understanding of its structural and electronic properties is crucial for its

effective application in synthetic chemistry and for the design of novel molecules in drug

discovery.
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Physicochemical Properties
A summary of the known physicochemical properties of O,S-dimethyl dithiocarbonate and its

isomer, S,S'-dimethyl dithiocarbonate, is presented in Table 1.

Property
O,S-Dimethyl
Dithiocarbonate

S,S'-Dimethyl
Dithiocarbonate

Molecular Formula C₃H₆OS₂ C₃H₆OS₂

Molecular Weight 122.21 g/mol 122.21 g/mol [2][3][4]

CAS Number Not available 868-84-8[2][3][4]

Appearance - Colorless liquid[5]

Density - 1.1705 g/cm³ at 25 °C[2][5]

Boiling Point - 169 °C[3][5]

Refractive Index - 1.5485 at 20 °C[2][5]

Synthesis and Experimental Protocols
Synthesis of O,S-Dimethyl Dithiocarbonate
A documented synthesis of O,S-dimethyl dithiocarbonate involves a multi-step process. The

following protocol is adapted from patent literature describing its use as a reactant[1].

Experimental Protocol:

Reaction with a Primary Amine: O,S-dimethyl dithiocarbonate is reacted with a primary

amine (R¹NH₂) at a molar ratio of approximately 1:1.1 to 1:1.2. The reaction is typically

carried out at a temperature between 20°C and 30°C for 2 to 3 hours. This step yields an O-

methyl thiocarbamate[1].

Monitoring: The progress of the reaction can be monitored using gas chromatography (GC)

and ¹H NMR analysis[1].
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The synthesis of the related S,S'-dimethyl dithiocarbonate is achieved by reacting methanol

and carbon disulfide with potassium hydroxide, followed by the addition of dimethyl sulfate[6].

Experimental Workflow
The general workflow for the synthesis and subsequent reaction of O,S-dimethyl

dithiocarbonate is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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